Cas no 1048916-38-6 (1-Bromo-2-methylsulfonyl-4-nitrobenzene)

• Product Name: 1-Bromo-2-methylsulfonyl-4-nitrobenzene
• CAS No: 1048916-38-6
• MF: C₇H₆BrNO₄S
• MW: 280.095839977264
• MDL: MFCD11052985
• CID: 4569594
• PubChem ID: 45156960
• Update Time: 2025-07-02

1-Bromo-2-methylsulfonyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitrophenylmethylsulphone
• 2-Bromo-5-nitrophenyl methyl sulfone
• 1-Bromo-2-methanesulfonyl-4-nitrobenzene
• 1-Bromo-2-methylsulfonyl-4-nitrobenzene

• MDL： MFCD11052985
• Inchi： 1S/C7H6BrNO4S/c1-14(12,13)7-4-5(9(10)11)2-3-6(7)8/h2-4H,1H3
• InChI Key： MPRWEWCOYBUVNP-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C([N+]([O-])=O)C=C1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Bromo-2-methylsulfonyl-4-nitrobenzene

Professional Introduction to 1-Bromo-2-methylsulfonyl-4-nitrobenzene (CAS No. 1048916-38-6)

1-Bromo-2-methylsulfonyl-4-nitrobenzene, identified by the chemical abstracts service number 1048916-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromine substituent, methylsulfonyl group, and nitro group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups in its molecular framework allows for diverse chemical transformations, making it a versatile building block for medicinal chemists and synthetic organic chemists.

The methylsulfonyl moiety in 1-Bromo-2-methylsulfonyl-4-nitrobenzene contributes to its reactivity and potential applications in drug discovery. Sulfonyl groups are well-known for their ability to enhance the metabolic stability of drug candidates and improve their binding affinity to biological targets. In recent years, there has been a surge in research focused on the development of sulfonyl-containing compounds due to their broad spectrum of biological activities. For instance, sulfonyl derivatives have been explored as inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and LOX enzymes. The nitro group further enhances the compound's reactivity, enabling it to participate in various chemical reactions, including reduction to amino groups or diazotization for further functionalization.

Recent advancements in computational chemistry have highlighted the importance of 1-Bromo-2-methylsulfonyl-4-nitrobenzene as a key intermediate in the design of novel therapeutic agents. Molecular modeling studies have demonstrated that the compound can be incorporated into drug-like scaffolds that exhibit high selectivity for specific biological targets. For example, researchers have utilized this compound to synthesize analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved pharmacokinetic profiles. The bromine atom provides a handle for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In the realm of materials science, 1-Bromo-2-methylsulfonyl-4-nitrobenzene has been investigated for its potential applications in organic electronics. The nitro and methylsulfonyl groups influence the electronic properties of the molecule, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported the synthesis of conjugated polymers incorporating this moiety, which exhibit excellent charge transport properties. These polymers have shown promise in developing next-generation electronic devices due to their high thermal stability and tunable optoelectronic characteristics.

The synthesis of 1-Bromo-2-methylsulfonyl-4-nitrobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes nitration followed by methanesulfonation and bromination. Each step requires careful optimization to ensure high yield and purity. The nitration step is particularly critical, as it introduces the nitro group at the desired position on the aromatic ring. Advanced techniques such as electrochemical nitration have been explored to improve selectivity and reduce byproduct formation.

Industrial-scale production of 1-Bromo-2-methylsulfonyl-4-nitrobenzene necessitates stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of the compound. Impurity profiling is also essential to ensure that residual solvents and byproducts do not exceed regulatory limits.

The growing interest in 1-Bromo-2-methylsulfonyl-4-nitrobenzene underscores its significance as a versatile intermediate in modern chemistry. As research continues to uncover new applications for this compound, its role in drug discovery and materials science is expected to expand further. Collaborative efforts between academic researchers and industry scientists will be crucial in harnessing its full potential and translating laboratory findings into practical applications.

In conclusion, 1-Bromo-2-methylsulfonyl-4-nitrobenzene (CAS No. 1048916-38-6) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to evolve, so too will its applications in pharmaceuticals and beyond.